Cas no 2171262-10-3 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid
• CAS No: 2171262-10-3
• MF: C₂₇H₂₂N₂O₅
• MW: 454.473987102509
• CID: 6585583
• PubChem ID: 165555464
• Update Time: 2025-10-31

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid
• 2171262-10-3
• EN300-1551005
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-phenylacetic acid

• Inchi： 1S/C27H22N2O5/c30-24(29-25(26(31)32)18-9-2-1-3-10-18)15-8-16-28-27(33)34-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h1-7,9-14,23,25H,16-17H2,(H,28,33)(H,29,30)(H,31,32)/t25-/m1/s1
• InChI Key： UMDIKXVPFAWBNN-RUZDIDTESA-N
• SMILES： O(C(NCC#CC(N[C@@H](C(=O)O)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.15287181g/mol
• Monoisotopic Mass: 454.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid

Research Brief on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid (CAS: 2171262-10-3)

The compound (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid (CAS: 2171262-10-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and bioactive compounds. Recent studies have explored its applications in drug discovery, particularly in the development of targeted therapies for cancer and neurodegenerative diseases.

One of the key advancements in the utilization of this compound is its role in solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its stability and reactivity, making it an ideal candidate for the stepwise assembly of complex peptides. Researchers have demonstrated its efficacy in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential due to their enhanced stability and bioavailability compared to linear peptides.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the pharmacokinetic properties of derivatives synthesized using (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid. The results indicated improved metabolic stability and reduced off-target effects, highlighting its potential as a scaffold for next-generation therapeutics. Additionally, the compound's chiral center at the 2-position has been shown to influence the biological activity of the resulting peptides, underscoring the importance of stereochemical control in drug design.

Another area of interest is the compound's application in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that facilitate the targeted degradation of disease-causing proteins. The incorporation of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid into PROTAC designs has been shown to enhance their binding affinity and selectivity, as reported in a recent Nature Communications article. This advancement opens new avenues for the treatment of previously undruggable targets.

Despite these promising developments, challenges remain in the large-scale production and purification of this compound. Researchers are actively exploring innovative synthetic routes and purification techniques to address these limitations. For instance, a recent study in Organic Process Research & Development proposed a scalable synthesis method that improves yield and reduces waste, paving the way for its broader adoption in industrial settings.

In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid (CAS: 2171262-10-3) represents a versatile and valuable tool in modern drug discovery. Its applications span from peptide synthesis to the development of cutting-edge therapeutics, making it a focal point of ongoing research. Future studies are expected to further elucidate its potential and optimize its use in clinical applications.